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Compound of Interest

Compound Name: Lantanose A

Cat. No.: B1674490

Note: Initial searches for "Lantanose A" did not yield a specific chemical compound. However,
“Latanoprost” is a widely used prostaglandin analog in research and pharmaceutical
development, and its safety data aligns with the context of the query. This guide pertains to the
proper disposal of Latanoprost.

The following procedures provide essential safety and logistical information for the proper
disposal of Latanoprost in a laboratory setting. Adherence to these guidelines is critical for
regulatory compliance and the safety of all personnel.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is imperative to handle Latanoprost with
appropriate care due to its potential health hazards. It is suspected of damaging fertility or the
unborn child and can cause serious eye irritation[1][2].

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.qg., nitrile),
safety glasses or goggles, and a lab coat to prevent skin and eye contact[1].

o Ventilation: Handle Latanoprost in a well-ventilated area to avoid inhalation of any aerosols
or vapors.

o Emergency Procedures: In case of exposure, follow the first aid measures outlined in the
Safety Data Sheet (SDS). If exposed or concerned, seek medical advice or attention[1].
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Step-by-Step Disposal Protocol

The disposal of Latanoprost must be conducted in accordance with all national and local
regulations. Do not dispose of this chemical through standard laboratory waste streams or
drains.

o Consult Institutional Guidelines: Before proceeding, consult your institution's Environmental
Health and Safety (EHS) office for specific guidance on hazardous waste disposal.

e Segregation and Labeling:
o Keep Latanoprost waste in its original, tightly sealed container.
o Do not mix Latanoprost waste with other chemical waste.

o Clearly label the container as "Hazardous Waste" and specify the contents, including
"Latanoprost.”

» Disposal of Unused or Expired Latanoprost:

o Store the properly labeled container in a designated, secure hazardous waste
accumulation area.

o Arrange for a hazardous waste pickup through your institution's EHS department for
disposal at an approved waste disposal plant.

» Disposal of Contaminated Materials:

o Any materials that have come into direct contact with Latanoprost, such as pipette tips,
gloves, and absorbent pads, must be treated as hazardous waste.

o Collect these contaminated materials in a clearly labeled hazardous waste bag or
container.

o Dispose of this container through the institutional hazardous waste program.

e Handling of Empty Containers:
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o Handle uncleaned, empty containers as you would the product itself.

o Follow the same hazardous waste disposal stream as for the chemical.

Summary of Disposal and Safety Information

Parameter Guideline Source

Waste Classification Hazardous Waste

Suspected of damaging fertility
or the unborn child

Primary Hazards ) o [11[2]
(Reproductive Toxicity,
Category 2)

Causes serious eye irritation [1]

Protective gloves, protective

Required PPE clothing, eye protection, face [1]
protection
Prohibited Disposal Do not let product enter drains

Do not mix with other waste

Leave chemicals in original
] ) containers; Handle uncleaned
Container Handling ) )
containers like the product

itself

Dispose of contents/container
] ) to an approved waste disposal
Final Disposal _ _
plant in accordance with

national and local regulations

Latanoprost Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Latanoprost and contaminated materials.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://cdn.caymanchem.com/cdn/msds/16812m.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/XALATAN_(latanoprost)_Soln_2-April-2019.pdf
https://cdn.caymanchem.com/cdn/msds/16812m.pdf
https://cdn.caymanchem.com/cdn/msds/16812m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Waste Assessment

Identify Waste Type

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Latanoprost waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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